Cas no 2137095-36-2 ((3R)-3-{(benzyloxy)carbonylamino}-3-(6-methoxynaphthalen-2-yl)propanoic acid)

• Product Name: (3R)-3-{(benzyloxy)carbonylamino}-3-(6-methoxynaphthalen-2-yl)propanoic acid
• CAS No: 2137095-36-2
• MF: C₂₂H₂₁NO₅
• MW: 379.405846357346
• CID: 6343888
• PubChem ID: 165500289
• Update Time: 2025-08-05

(3R)-3-{(benzyloxy)carbonylamino}-3-(6-methoxynaphthalen-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{(benzyloxy)carbonylamino}-3-(6-methoxynaphthalen-2-yl)propanoic acid
• 2137095-36-2
• EN300-1163172
• (3R)-3-{[(benzyloxy)carbonyl]amino}-3-(6-methoxynaphthalen-2-yl)propanoic acid

• Inchi： 1S/C22H21NO5/c1-27-19-10-9-16-11-18(8-7-17(16)12-19)20(13-21(24)25)23-22(26)28-14-15-5-3-2-4-6-15/h2-12,20H,13-14H2,1H3,(H,23,26)(H,24,25)/t20-/m1/s1
• InChI Key： CUECGKHXCNUCPS-HXUWFJFHSA-N
• SMILES： O(CC1C=CC=CC=1)C(N[C@H](CC(=O)O)C1C=CC2C=C(C=CC=2C=1)OC)=O

Computed Properties

• Exact Mass: 379.14197277g/mol
• Monoisotopic Mass: 379.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 84.9Ų

Additional information on (3R)-3-{(benzyloxy)carbonylamino}-3-(6-methoxynaphthalen-2-yl)propanoic acid

Introduction to (3R)-3-{(benzyloxy)carbonylamino}-3-(6-methoxynaphthalen-2-yl)propanoic Acid (CAS No. 2137095-36-2)

(3R)-3-{(benzyloxy)carbonylamino}-3-(6-methoxynaphthalen-2-yl)propanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 2137095-36-2, exhibits a unique structural framework that positions it as a promising candidate for various biochemical applications. The presence of both a benzyloxy carbonyl group and a 6-methoxynaphthalen-2-yl moiety contributes to its distinctive chemical properties, making it a subject of interest for researchers exploring novel synthetic pathways and therapeutic agents.

The compound's stereochemistry, specifically the (3R) configuration, is a critical aspect of its molecular behavior. Chiral centers in pharmaceuticals often dictate the efficacy and selectivity of drug candidates, and the precise stereochemical arrangement of this compound may play a pivotal role in its biological activity. Recent advancements in asymmetric synthesis have enabled the efficient preparation of enantiomerically pure compounds like this one, which is essential for optimizing pharmacological outcomes.

In the realm of medicinal chemistry, the combination of functional groups in (3R)-3-{(benzyloxy)carbonylamino}-3-(6-methoxynaphthalen-2-yl)propanoic acid offers multiple avenues for further derivatization and application development. The benzyloxy carbonyl group is commonly employed as an amide protecting group, facilitating controlled release of amino acid residues during peptide synthesis. Meanwhile, the 6-methoxynaphthalen-2-yl substituent introduces hydrophobicity and potential aromatic interactions, which can enhance binding affinity to biological targets.

Recent studies have highlighted the utility of naphthalene derivatives in drug design due to their ability to modulate enzyme activity and receptor binding. The methoxy group on the naphthalene ring further fine-tunes electronic properties, influencing intermolecular forces and solubility profiles. This makes (3R)-3-{(benzyloxy)carbonylamino}-3-(6-methoxynaphthalen-2-yl)propanoic acid a versatile building block for constructing complex molecules with tailored pharmacokinetic properties.

The synthesis of this compound involves sophisticated organic transformations that showcase modern methodologies in synthetic chemistry. Techniques such as stereoselective aldol reactions and transition-metal-catalyzed cross-coupling reactions have been instrumental in constructing its intricate framework. These approaches not only highlight the compound's synthetic accessibility but also underscore the advancements in synthetic methodologies that enable the creation of complex molecular architectures.

Beyond its structural significance, (3R)-3-{(benzyloxy)carbonylamino}-3-(6-methoxynaphthalen-2-yl)propanoic acid has been explored in preliminary biological assays as a potential scaffold for therapeutic intervention. Its unique combination of functional groups suggests potential applications in areas such as enzyme inhibition and receptor modulation. While comprehensive pharmacological studies are still under way, early results are promising and warrant further investigation into its biological profile.

The role of computational chemistry has also been instrumental in understanding the behavior of this compound. Molecular modeling studies can predict interactions with biological targets, helping to rationalize design modifications and optimize lead compounds. These computational approaches complement experimental efforts by providing insights into binding affinities, metabolic stability, and other critical parameters that influence drug development.

In conclusion, (3R)-3-{(benzyloxy)carbonylamino}-3-(6-methoxynaphthalen-2-yl)propanoic acid (CAS No. 2137095-36-2) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential applications. Its synthesis exemplifies modern synthetic strategies, while its biological profile suggests promising avenues for therapeutic development. As research continues to uncover new applications for this compound, it is likely to remain a key player in the discovery and development of novel bioactive molecules.